Cas no 1805414-02-1 (2-(Difluoromethyl)-4-iodo-5-methylpyridine-3-methanol)

• Product Name: 2-(Difluoromethyl)-4-iodo-5-methylpyridine-3-methanol
• CAS No: 1805414-02-1
• MF: C₈H₈F₂INO
• MW: 299.05650138855
• CID: 4891962
• Update Time: 2025-06-15

2-(Difluoromethyl)-4-iodo-5-methylpyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-iodo-5-methylpyridine-3-methanol

• Inchi： 1S/C8H8F2INO/c1-4-2-12-7(8(9)10)5(3-13)6(4)11/h2,8,13H,3H2,1H3
• InChI Key： UNWOZYFTWUOPBG-UHFFFAOYSA-N
• SMILES： IC1C(C)=CN=C(C(F)F)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-4-iodo-5-methylpyridine-3-methanol

Recent Advances in the Study of 2-(Difluoromethyl)-4-iodo-5-methylpyridine-3-methanol (CAS: 1805414-02-1)

The compound 2-(Difluoromethyl)-4-iodo-5-methylpyridine-3-methanol (CAS: 1805414-02-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique difluoromethyl and iodo substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. Recent studies have focused on its synthesis, structural optimization, and biological activity profiling, shedding light on its mechanism of action and potential clinical applications.

A key area of research has been the compound's role as a building block in the synthesis of more complex pharmaceutical agents. The presence of the difluoromethyl group enhances the metabolic stability and bioavailability of the resulting derivatives, while the iodo substituent provides a versatile handle for further functionalization via cross-coupling reactions. Recent publications have demonstrated efficient synthetic routes to this compound, with improvements in yield and purity that are critical for large-scale pharmaceutical production.

In terms of biological activity, 2-(Difluoromethyl)-4-iodo-5-methylpyridine-3-methanol has shown interesting interactions with various enzymatic targets. Studies published in the last year have revealed its potential as a precursor for kinase inhibitors, particularly in the treatment of inflammatory diseases and certain cancers. The compound's ability to modulate specific signaling pathways while maintaining a favorable toxicity profile makes it an attractive candidate for further drug development.

Structural-activity relationship (SAR) studies have been particularly fruitful, with researchers systematically modifying different positions on the pyridine core to optimize pharmacological properties. These investigations have led to the identification of several derivatives with improved target specificity and pharmacokinetic profiles. Recent crystallographic studies have provided valuable insights into the molecular interactions between these derivatives and their biological targets at atomic resolution.

From a pharmaceutical formulation perspective, the physicochemical properties of 2-(Difluoromethyl)-4-iodo-5-methylpyridine-3-methanol present both opportunities and challenges. Its moderate solubility and stability under physiological conditions make it suitable for various drug delivery systems, while recent advances in prodrug strategies have further enhanced its therapeutic potential. Several research groups have reported successful incorporation of this compound into nanoparticle-based delivery systems, improving its tissue distribution and target specificity.

Looking forward, the compound continues to be a focus of intensive research, with several preclinical studies underway to evaluate its efficacy in various disease models. The unique combination of its structural features and demonstrated biological activity positions 2-(Difluoromethyl)-4-iodo-5-methylpyridine-3-methanol as a valuable scaffold for future drug discovery efforts. As research progresses, we anticipate seeing more clinical applications emerging from this promising chemical entity.